Cas no 38207-56-6 (Hexanediamide,N1,N6-didocosyl-)

• Product Name: Hexanediamide,N1,N6-didocosyl-
• CAS No: 38207-56-6
• MF: C₅₀H₁₀₀N₂O₂
• MW: 761.341216087341
• CID: 314131
• PubChem ID: 3015965
• Update Time: 2025-04-19

Hexanediamide,N1,N6-didocosyl- Chemical and Physical Properties

Names and Identifiers

• Hexanediamide,N1,N6-didocosyl-
• N,N'-di(docosyl)hexanediamide
• N,N'-Didocosyladipamide
• N,N'-didocosylhexanediamide
• SCHEMBL9073852
• DTXSID60191589
• 38207-56-6
• NS00056481
• EINECS 253-828-1

• Inchi： 1S/C50H100N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-43-47-51-49(53)45-41-42-46-50(54)52-48-44-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-48H2,1-2H3,(H,51,53)(H,52,54)
• InChI Key： QJSDGYWDRSAVIJ-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(NCCCCCCCCCCCCCCCCCCCCCC)=O)NCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 760.779
• Monoisotopic Mass: 760.77848044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 47
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2